Cas no 672-15-1 (L-Homoserine)

L-Homoserine Properties

Names and Identifiers

• (S)-2-Amino-4-hydroxybutanoic acid
• L-Homoserine
• (S)-2-AMINO-4-HYDROXYBUTYRIC ACID
• Butanoic acid, 2-amino-4-hydroxy-, (S)-
• H-Homoserine
• H-HoSer-OH
• H-HOMOSER-OH
• H-HOSER-OHCL
• H-HSE-OH
• H-L-HSE-OH
• HOMOSERINE
• HOMOSERINE-L
• HSE
• L-2-Amino-4-hydroxybutyric acid
• (2S)-2-amino-4-hydroxybutanoic acid
• (s)-homoserine
• Homoserine (VAN)
• 2-Amino-4-hydroxybutyric acid
• 6KA95X0IVO
• UKAUYVFTDYCKQA-VKHMYHEASA-N
• Butyric acid, 2-amino-4-hydroxy-, L- (8CI)
• D,L-Homoserine
• 2-amino-4-hydroxybutanoate
• Isothreonine
• 2-amino-4-hydroxybutyrate
• (S)-2-Amino-4-hydroxybutyric acid
• 2-amino-4-hydroxy-L-Butyrate
• bmse000040
• s3118
• H1030
• 2-amino-4-hydroxy-Butyric acid
• S-2-AMINO-4-HYDROXYBUTYRIC ACID
• MFCD00063090
• AKOS005146323
• HOMOSERINE [MI]
• (S)-2-amino-4-hydroxy-Butanoic acid
• AC-5665
• Butyric acid, 2-amino-4-hydroxy-, L-
• 2-amino-4-hydroxy-L-Butyric acid
• HOMOSERINE, L-
• NSC-206251
• (S)-2-Amino-4-hydroxybutyric acid, Hse
• CHEBI:15699
• 2-amino-4-hydroxy-Butyrate
• DB04193
• SCHEMBL29649
• L-homoserine
• UNII-6KA95X0IVO
• A835661
• C00263
• EINECS 211-590-6
• 672-15-1
• STR06869
• AM20100617
• Q418214
• NSC 206251
• L-Homoserine,labeledwith carbon-14(9ci)
• (2S)-2-ammonio-4-hydroxybutanoate
• 119736-88-8
• Z1172369006
• BP-13218
• CS-W002292
• 09EC5004-E0F7-4325-B392-59A264DAF51F
• NS00079749
• (S)-2-Amino-4-hydroxybutanoate
• (S)-(-)-2-AMINO-4-HYDROXYBUTYRIC ACID
• CHEMBL11722
• HY-W002292
• AKOS016015443
• (S)-2-amino-4-hydroxy-Butanoate
• DTXSID5075159
• homoserine
• EN300-75344
• 2-Amino-4-hydroxybutanoic acid
• DB-031336
• +Expand

• MDL： MFCD00063090
• InChIKey： UKAUYVFTDYCKQA-VKHMYHEASA-N
• Inchi： 1S/C4H9NO3/c5-3(1-2-6)4(7)8/h3,6H,1-2,5H2,(H,7,8)/t3-/m0/s1
• SMILES： O([H])C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H]
• BRN： 1721681

Computed Properties

• Exact Mass: 119.058243g/mol
• Surface Charge: 0
• XLogP3: -4.4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 119.058243g/mol
• Monoisotopic Mass: 119.058243g/mol
• Topological Polar Surface Area: 83.6Ų
• Heavy Atom Count: 8
• Complexity: 83.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.51900
• PSA: 83.55
• Merck: 4739
• Refractive Index: 1.4183 (estimate)
• Water Partition Coefficient: 1100 g/L (30 ºC)
• Boiling Point: 368.7°C at 760 mmHg
• Melting Point: 203 °C (dec.) (lit.)
• Flash Point: 176.8℃
• Solubility: 1100g/l
• Color/Form: White to Yellow Solid
• Solubility: Not determined.
• pka: 2.71(at 25℃)
• Specific Rotation: -8.5 º (c=2, H2O 22 ºC)
• Density: 1.3126 (rough estimate)

L-Homoserine Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：10

L-Homoserine Customs Data

• HS CODE：29225000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters